N-Acetyl-S-(2,2-dichloroethenyl)-L-cysteine
N-Acetyl-S-(2,2-dichloroethenyl)-L-cysteine
Brand Name:
Vulcanchem
CAS No.:
126543-43-9
VCID:
VC0029601
InChI:
InChI=1S/C7H9Cl2NO3S/c1-4(11)10-5(7(12)13)2-14-3-6(8)9/h3,5H,2H2,1H3,(H,10,11)(H,12,13)/t5-/m0/s1
SMILES:
CC(=O)NC(CSC=C(Cl)Cl)C(=O)O
Molecular Formula:
C₇H₉Cl₂NO₃S
Molecular Weight:
258.12 g/mol
N-Acetyl-S-(2,2-dichloroethenyl)-L-cysteine
CAS No.: 126543-43-9
Reference Standards
VCID: VC0029601
Molecular Formula: C₇H₉Cl₂NO₃S
Molecular Weight: 258.12 g/mol
| CAS No. | 126543-43-9 |
|---|---|
| Product Name | N-Acetyl-S-(2,2-dichloroethenyl)-L-cysteine |
| Molecular Formula | C₇H₉Cl₂NO₃S |
| Molecular Weight | 258.12 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(2,2-dichloroethenylsulfanyl)propanoic acid |
| Standard InChI | InChI=1S/C7H9Cl2NO3S/c1-4(11)10-5(7(12)13)2-14-3-6(8)9/h3,5H,2H2,1H3,(H,10,11)(H,12,13)/t5-/m0/s1 |
| Standard InChIKey | VDYGORWCAPEHPX-YFKPBYRVSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC=C(Cl)Cl)C(=O)O |
| SMILES | CC(=O)NC(CSC=C(Cl)Cl)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC=C(Cl)Cl)C(=O)O |
| Synonyms | N-Acetyl-S-(2,2-dichlorovinyl)-L-cysteine; 2,2-DCVMA, NA-2,2-DCVC; |
| PubChem Compound | 130894 |
| Last Modified | Nov 11 2021 |
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